4-(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)piperazin-2-one

• IUPAC Name: 4-[1-(7-methylthieno[3,2-d]pyrimidin-4-yl)azetidin-3-yl]piperazin-2-one
• InChI: InChI=1S/C14H17N5OS/c1-9-7-21-13-12(9)16-8-17-14(13)19-4-10(5-19)18-3-2-15-11(20)6-18/h7-8,10H,2-6H2,1H3,(H,15,20)
• InChI Key: WSZAXICPAZNABD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=CN=C2N3CC(C3)N4CCNC(=O)C4
• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol

Description

The compound “4-(1-{7-methylthieno[3,2-d]pyrimidin-4-yl}azetidin-3-yl)piperazin-2-one” is a complex organic molecule that contains several functional groups including a thieno[3,2-d]pyrimidin-4-yl group, an azetidin-3-yl group, and a piperazin-2-one group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of nitrogen and oxygen atoms suggests the possibility of hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the azetidin-3-yl group might undergo reactions with electrophiles, and the piperazin-2-one group might participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarities of its functional groups, and its melting and boiling points would be influenced by the strengths of the intermolecular forces it can form.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent harm to people or the environment.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields such as medicine or materials science, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to inhibit cyclin-dependent kinases (cdks) . CDKs play a crucial role in regulating the cell cycle and are often targeted for cancer chemotherapy .

Mode of Action

Similar compounds have been shown to inhibit cdks . Inhibition of CDKs can lead to cell cycle arrest, thereby preventing the proliferation of cancer cells .

Biochemical Pathways

Given its potential role as a cdk inhibitor, it can be inferred that it may affect the cell cycle regulation pathway .

Pharmacokinetics

A structurally similar compound was reported to have undergone in vitro adme, herg, kinase profiling, and pharmacokinetic tests .

Result of Action

Inhibition of cdks can lead to cell cycle arrest, which can prevent the proliferation of cancer cells .